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Compound of Interest

Compound Name: Spiro[3.5]nonane-2-carboxylic acid
CAS No.: 92015-84-4
Cat. No.: B1444003
Get Quote
. J

Executive Summary & Strategic Value

The spiro[3.5]nonane scaffold represents a high-value pharmacophore in modern drug
discovery.[1] As a bioisostere for gem-dimethyl groups, cyclohexanes, and piperidines, it offers
a unique combination of conformational restriction and increased Fsp3 character (fraction of
sp3-hybridized carbons).

Incorporating this spirocyclic motif into lead compounds can significantly alter physicochemical
properties:

» Vectorial Alignment: The orthogonal orientation of the four- and six-membered rings provides
rigid exit vectors for substituents, distinct from flat aromatic systems.

» Metabolic Stability: The quaternary spiro-center blocks metabolic hotspots (e.g., typically
labile positions in piperidines).

 Lipophilicity Modulation: It lowers logD compared to open-chain analogs while maintaining
hydrophobic bulk.
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This guide details the robust, scalable synthesis of the carbocyclic spiro[3.5]nonane-2-
carboxylic acid and its conversion to the 2-amine. These are the primary "handle-ready"
building blocks for library synthesis.

Retrosynthetic Logic & Mechanistic Insight

To construct the strained spiro[3.5] system efficiently, we employ a "6+1+1" or "6+3" strategy?
No. The most robust industrial route utilizes a "6+3" disconnection where the six-membered
ring is pre-formed, and the four-membered ring is constructed via double alkylation.

The Challenge of the Quaternary Center

Creating the spiro-quaternary carbon is the rate-limiting step due to steric crowding. Standard
alkylation of cyclohexanecarboxylates with 1,3-dihalides often suffers from elimination side
reactions or poor yields.

The Solution: The "Tollens-Malonate" Strategy

We utilize a high-yielding sequence starting from cyclohexanecarbaldehyde.

o Tollens Condensation: Introduction of a second hydroxymethyl group via a Cannizzaro-type
reaction to form a gem-diol.

» Activation: Conversion of the diol to a bis-mesylate (highly reactive electrophile).

o Cyclization: Double nucleophilic substitution using diethyl malonate. This method is superior
to direct alkylation because the intramolecular second displacement is kinetically favored
despite the strain.

Detailed Experimental Protocols
Phase 1: Scaffold Construction

Target Intermediate:Diethyl spiro[3.5]nonane-2,2-dicarboxylate

Step 1: Synthesis of 1,1-Bis(hydroxymethyl)cyclohexane

Principle: A crossed Cannizzaro reaction where formaldehyde serves as both the nucleophile
(Aldol-like addition) and the reductant.
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Reagents:

Cyclohexanecarbaldehyde (1.0 equiv)

Formaldehyde (37% aq., 2.2 equiv)

Potassium Hydroxide (KOH) (50% ag., 1.5 equiv)

Ethanol (Solvent)[2]
Protocol:

» Dissolve cyclohexanecarbaldehyde in ethanol (5 mL/g) in a round-bottom flask equipped
with a reflux condenser.

e Add the formaldehyde solution. Cool the mixture to 0-5 °C.

 Critical Step: Add the 50% KOH solution dropwise. The reaction is highly exothermic.
Maintain internal temperature <60 °C during addition.

e Upon completion of addition, heat to 60 °C for 2 hours.

o Workup: Concentrate ethanol under reduced pressure. Dilute the residue with water and
extract with ethyl acetate (3x).

e Wash combined organics with brine, dry over Na2SOa, and concentrate.
 Purification: Recrystallization from hexane/ethyl acetate typically yields white crystals.

o Checkpoint: tH NMR should show disappearance of the aldehyde proton (9-10 ppm) and
appearance of methylene protons at ~3.5 ppm.

Step 2: Activation to 1,1-
Bis((methanesulfonyloxy)methyl)cyclohexane

Principle: Converting the diol into a bis-electrophile. Mesylates are preferred over halides for
their crystallinity and reactivity in the subsequent cyclization.

Reagents:
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1,1-Bis(hydroxymethyl)cyclohexane (1.0 equiv)

Methanesulfonyl chloride (MsCI) (2.5 equiv)

Triethylamine (EtsN) (3.0 equiv)

Dichloromethane (DCM) (anhydrous)
Protocol:
¢ Dissolve the diol and EtsN in anhydrous DCM (10 mL/g) under N2 atmosphere. Cool to 0 °C.

o Add MsCI dropwise over 30 minutes. The reaction is exothermic; control temperature <10
°C.

e Stirat 0 °C for 1 hour, then warm to Room Temperature (RT) for 2 hours.
e Quench: Pour into ice-cold 1M HCI.

o Workup: Separate phases. Wash organic layer with sat.[1] NaHCOs (to remove MsOH) and
brine.

e Dry (MgSOa) and concentrate to obtain the bis-mesylate as a white solid. Used directly in the
next step.

Step 3: Spiro-Cyclization (The Malonate Annulation)

Principle: Double S_N2 substitution. The first substitution is intermolecular; the second is a
rapid intramolecular ring closure forming the cyclobutane.

Reagents:

Diethyl malonate (1.1 equiv)

Sodium Hydride (60% in oil, 2.5 equiv) or Sodium Ethoxide (2.5 equiv)

Bis-mesylate intermediate (1.0 equiv)

DMF (anhydrous) or Diglyme (for higher temp)
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Protocol:
e Suspend NaH (washed with hexane to remove oil) in anhydrous DMF under Argon.

e Add diethyl malonate dropwise at 0 °C. Evolution of Hz gas will occur. Stir for 30 min until
gas evolution ceases (formation of sodiomalonate).

o Add the bis-mesylate (dissolved in minimal DMF) dropwise.

 Critical Step: Heat the mixture to 100-110 °C for 12—-18 hours. The high temperature is
required to overcome the activation energy of forming the strained 4-membered ring.

o Workup: Cool to RT. Quench carefully with sat. NH4Cl. Extract with diethyl ether (3x).
 Purification: Flash column chromatography (Hexane/EtOAc 9:1).
o Yield Expectation: 60—75%.[2]

o Data: The product is Diethyl spiro[3.5]nonane-2,2-dicarboxylate.

Phase 2: Functionalization (Making the Building Block)

To create the versatile Spiro[3.5]nonane-2-carboxylic acid, we must decarboxylate.

Step 4: Hydrolysis and Decarboxylation

Protocol:

e Hydrolysis: Treat the diester with excess KOH in Ethanol/Water (1:1) at reflux for 4 hours.
Concentrate and acidify with conc. HCI to pH 1. The Spiro[3.5]nonane-2,2-dicarboxylic acid
will precipitate.

» Decarboxylation: Heat the neat dicarboxylic acid to 180-200 °C in an oil bath under vacuum
(to sublime off the product) or reflux in a high-boiling solvent like o-dichlorobenzene. CO:2
evolution is observed.

e Result:Spiro[3.5]nonane-2-carboxylic acid.

o Physical State: White solid.
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o Application: Can be coupled to amines (amides) or reduced to the alcohol.

Step 5: Curtius Rearrangement to Spiro[3.5]nonan-2-amine

For libraries requiring a basic amine handle.

Protocol:

Dissolve the carboxylic acid (1.0 equiv) in tert-Butanol (tBuOH).

Add Diphenylphosphoryl azide (DPPA) (1.1 equiv) and EtsN (1.1 equiv).

Reflux for 12 hours. The intermediate isocyanate is trapped by tBuOH to form the N-Boc-
spiro[3.5]nonan-2-amine.

Deprotection: Treat with TFA/DCM (1:4) to yield the free amine salt.

Visualized Workflow (Graphviz)

The following diagram illustrates the critical pathway from the aldehyde precursor to the final
building blocks.
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Caption: Step-by-step synthetic workflow for generating carboxylic acid and amine
spiro[3.5]nonane building blocks from cyclohexanecarbaldehyde.

Comparative Data & Troubleshooting

ield Ontimizat bl

. . .. Troubleshooting
Reaction Step Standard Yield Critical Parameter .
Low Yields

If yield is low, ensure
HCHO is fresh (not
polymerized). Control
Tollens Condensation 75-85% Temperature Control exotherm to prevent
Cannizzaro on the
aldehyde itself

(forming acid).

Keep anhydrous.
Mesylation >90% Moisture Control Hydrolysis of MsCl
leads to impurities.

Critical: If <50%,
ensure NaH is fresh.
The second

Spiro-Cyclization 60-75% Temperature & Base cyclization (4-ring
closure) requires
sustained heat
(110°C).

Incomplete
decarboxylation
occurs if temp
<160°C. Use DMSO if

neat heating causes

Decarboxylation 80-90% Heat Transfer

charring.

Note on 7-Azaspiro[3.5]nonane
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While this guide focuses on the all-carbon scaffold, the 7-azaspiro[3.5]nonane variant
(containing a piperidine ring) is a frequent target for GPCR agonists (e.g., GPR119) [1].[1] The
synthesis differs: it typically starts from N-Boc-4-formylpiperidine, following the same "Tollens-
Malonate" logic described above, or via alkylation of N-protected bis(2-chloroethyl)amine with
active methylenes [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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